![molecular formula C24H25N3O4S2 B2691935 4-(N,N-diallylsulfamoyl)-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)benzamide CAS No. 361481-68-7](/img/structure/B2691935.png)
4-(N,N-diallylsulfamoyl)-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N,N-diallylsulfamoyl)-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DASB, and it has been found to have a range of biochemical and physiological effects that make it a promising tool for studying various biological processes.
Scientific Research Applications
Photodynamic Therapy Applications
- The compound's derivatives, such as zinc phthalocyanine substituted with benzenesulfonamide groups, have shown potential in photodynamic therapy, particularly for cancer treatment. These derivatives display high singlet oxygen quantum yield, making them suitable as Type II photosensitizers in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity
- A series of benzamide derivatives similar to the given compound were synthesized and showed significant anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. These derivatives demonstrated higher efficacy compared to the reference drug etoposide (Ravinaik et al., 2021).
Nematocidal Activity
- Novel oxadiazole derivatives containing thiadiazole amide groups, related to the given compound, have been synthesized and evaluated for nematocidal activities. These compounds showed promising activity against Bursaphelenchus xylophilus, a plant-parasitic nematode (Liu, Wang, Zhou, & Gan, 2022).
Antimicrobial Properties
- Benzamide derivatives incorporating thiazole moiety, similar to the given compound, have been synthesized and demonstrated notable anticonvulsant and antimicrobial activities. Specific derivatives exhibited significant protection against picrotoxin-induced convulsion (Farag et al., 2012).
Supramolecular Gel Formation
- N-(thiazol-2-yl)benzamide derivatives, related to the compound , have been investigated for their gelation behavior. They have shown potential in forming supramolecular gels, influenced by methyl functionality and multiple non-covalent interactions (Yadav & Ballabh, 2020).
properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4S2/c1-5-13-27(14-6-2)33(29,30)20-10-7-18(8-11-20)23(28)26-24-25-21(16-32-24)19-9-12-22(31-4)17(3)15-19/h5-12,15-16H,1-2,13-14H2,3-4H3,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPTLHJYSOXVDET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.